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Introduction

JQ1 is a potent and specific inhibitor of the Bromodomain and Extra-Terminal (BET) family of
proteins, with high affinity for the bromodomains of BRD2, BRD3, BRD4, and BRDT. It acts by
competitively binding to the acetyl-lysine recognition pocket of bromodomains, thereby
preventing their interaction with acetylated histones and other proteins. This document provides
detailed protocols for utilizing JQ1 as a chemical probe to investigate the biological functions of
the BRD4 protein.
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Parameter Value Reference
Probe Name JQ1

Target(s) BRD4, BRD2, BRD3, BRDT

Structure

Molecular Formula C23H25CIN402S

Molecular Weight 472.99 g/mol

CAS Number 1268524-70-4

InChi Key LIECTYOVMMDBKR-

YFKPBYRVSA-N

Quantitative Data

Table 1: Binding Affinity of JQ1 for BET Bromodomains

Protein Binding Assay IC50 (nM) Reference
BRD4 (BD1) AlphaScreen 77
BRD4 (BD2) AlphaScreen 33
BRD2 (BD1) AlphaScreen 56
BRD3 (BD2) AlphaScreen 28

Table 2: In Vitro Cellular Activity of JQ1
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Cell Line Assay IC50 (nM) Reference
MML1.S (Multiple Cell Proliferation 113
Myeloma) (MTT)
22Rv1 (Prostate Cell Proliferation
<500
Cancer) (MTT)
LNCaP (Prostate Cell Proliferation
> 1000
Cancer) (MTT)

Experimental Protocols
BRD4 Bromodomain Binding Assay (AlphaScreen)

This protocol describes a competitive binding assay to measure the affinity of a compound for
the first bromodomain of BRD4 (BRD4(BD1)).

Workflow Diagram:
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Caption: Workflow for the BRD4(BD1) AlphaScreen binding assay.
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Materials:

His-tagged BRD4(BD1) protein

Biotinylated histone H4 acetylated peptide (e.g., Biotin-H4K5acK8acK12acKl6ac)

Streptavidin-coated Donor beads

Nickel chelate (Ni-NTA) Acceptor beads

Assay buffer: 50 mM HEPES (pH 7.4), 100 mM NacCl, 0.1% BSA

384-well low-volume microtiter plates

JQ1 or test compound

Procedure:

Prepare a serial dilution of JQ1 or the test compound in assay buffer.

Add 2 pL of the compound dilution to the wells of a 384-well plate.

Prepare a mix of His-tagged BRD4(BD1) and biotinylated peptide in assay buffer.

Add 4 pL of the protein-peptide mix to each well.

Incubate the plate at room temperature for 60 minutes.

Prepare a mix of Streptavidin-Donor beads and Ni-NTA-Acceptor beads in assay buffer.

Add 4 pL of the bead mixture to each well under subdued light.

Incubate the plate in the dark at room temperature for 60 minutes.

Read the plate on an AlphaScreen-capable plate reader.

Cellular Proliferation Assay (MTT)

This protocol measures the effect of JQ1 on the proliferation of a cancer cell line.
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Procedure:

e Seed cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere
overnight.

o Treat the cells with a serial dilution of JQ1 (e.g., from 1 nM to 10 uM) for 72 hours.

e Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
» Remove the media and add 100 pL of DMSO to each well to dissolve the formazan crystals.
» Measure the absorbance at 570 nm using a microplate reader.

o Calculate the IC50 value by fitting the data to a dose-response curve.

Signaling Pathway

JQ1 inhibits BRD4, which plays a critical role in transcriptional regulation. BRD4 binds to
acetylated histones at super-enhancers and promoters, recruiting the positive transcription
elongation factor b (P-TEFDb) to release paused RNA Polymerase Il, leading to the transcription
of target genes, including oncogenes like MYC.

Diagram of JQ1 Mechanism of Action:
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Caption: JQ1 inhibits BRD4, preventing transcriptional activation.

 To cite this document: BenchChem. [Application Notes and Protocols: Using JQ1 as a
Chemical Probe for BRD4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678774#using-r-87366-as-a-chemical-probe-for-
protein-name]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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